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Cat. No.: B047921 Get Quote

Technical Support Center: Controlling Paint
Rheology with Texanol
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and formulation professionals working with paints

containing varying concentrations of Texanol.

Troubleshooting Guides and FAQs
This section addresses specific issues you may encounter during your experiments, providing

potential causes and recommended solutions.

Issue 1: My paint is too thick and difficult to apply after increasing the Texanol concentration.

Question: I've increased the Texanol concentration in my latex paint formulation, and now

the viscosity is too high, making it difficult to brush or roll. What could be the cause, and how

can I fix it?

Answer: While Texanol is primarily a coalescing agent, it can influence the overall rheology

of the paint.[1][2][3][4] An unexpected increase in viscosity could be due to interactions with

other formulation components, particularly associative thickeners. Texanol can enhance the

thickening efficiency of some associative thickeners.[1][3][4]

Troubleshooting Steps:
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Review Thickener Type: Identify the type of thickener in your formulation. Associative

thickeners (e.g., HEUR, HASE) are more likely to interact with Texanol.

Adjust Thickener Concentration: If using an associative thickener, consider reducing its

concentration to compensate for the enhanced efficiency in the presence of higher

Texanol levels.

Evaluate Order of Addition: The point at which Texanol is introduced during paint

manufacturing can sometimes affect viscosity. Experiment with adding it at different

stages, such as pre-mixing it with water and surfactants before the letdown stage.

Consider an Alternative Coalescent: If viscosity remains an issue, you might need to

evaluate a different coalescing agent with less impact on your specific thickener system.

Issue 2: The paint is showing poor sag resistance after adding Texanol.

Question: After incorporating Texanol into my formulation, I'm observing excessive sagging

when applied to a vertical surface. How can I improve sag resistance?

Answer: Poor sag resistance is often related to a decrease in viscosity at low shear rates.[5]

[6] While Texanol primarily affects film formation, it can indirectly influence the rheological

profile that governs sag.

Troubleshooting Steps:

Measure Low-Shear Viscosity: Use a rotational viscometer to measure the viscosity at low

shear rates to confirm if it has decreased.

Adjust Rheology Modifier: You may need to add or increase the concentration of a

rheology modifier that builds viscosity at low shear rates, providing better sag control.

Evaluate Thixotropy: Assess the thixotropic behavior of your paint. A paint that recovers its

viscosity quickly after application will have better sag resistance. You may need to adjust

your formulation to enhance thixotropic recovery.

Optimize Texanol Concentration: While ensuring good film formation, experiment with

slightly lower concentrations of Texanol to see if a better balance between coalescence

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b047921?utm_src=pdf-body
https://www.benchchem.com/product/b047921?utm_src=pdf-body
https://www.benchchem.com/product/b047921?utm_src=pdf-body
https://www.benchchem.com/product/b047921?utm_src=pdf-body
https://www.benchchem.com/product/b047921?utm_src=pdf-body
https://www.tainstruments.com/pdf/literature/RH059.pdf
https://wiki.anton-paar.com/en/basics-of-rheology/rheological-investigation-of-paints-and-coatings/
https://www.benchchem.com/product/b047921?utm_src=pdf-body
https://www.benchchem.com/product/b047921?utm_src=pdf-body
https://www.benchchem.com/product/b047921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and sag resistance can be achieved.

Issue 3: I'm seeing poor leveling and prominent brush marks in the dried paint film.

Question: My paint with a new Texanol concentration is not leveling well, leaving noticeable

brush marks. What is causing this, and what can I do to improve it?

Answer: Poor leveling is often a sign that the paint's viscosity is too high at low shear rates,

preventing the film from flowing out and smoothing over imperfections.[5]

Troubleshooting Steps:

Review Viscosity Profile: Analyze the complete rheological profile of your paint. The

viscosity may not be dropping sufficiently after the high shear of application.

Adjust Texanol Level: An incorrect level of Texanol can affect the open time of the paint. If

the paint dries too quickly, it won't have enough time to level. Ensure the Texanol
concentration is optimized for your drying conditions.

Modify Rheology Package: Consider adjusting your rheology modifiers to achieve a more

Newtonian flow at low shear rates, which can improve leveling.

Evaluate Surface Tension: Surface tension can also play a role in leveling. Ensure that

your surfactant package is optimized.

Issue 4: The paint is exhibiting poor scrub resistance.

Question: The scrub resistance of my paint has decreased after adjusting the Texanol
concentration. Why is this happening?

Answer: Texanol generally improves scrub resistance by promoting better film formation.[1]

[3][4] A decrease in scrub resistance could indicate incomplete coalescence.

Troubleshooting Steps:

Verify Texanol Concentration: Ensure that the Texanol concentration is sufficient for the

polymer in your formulation and the application conditions, particularly at lower
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temperatures. A starting point of 5% to 10% Texanol based on polymer solids is often

recommended.[7]

Check Minimum Film Formation Temperature (MFFT): The MFFT of your paint may be too

high for the drying conditions, leading to poor film integrity. You may need to increase the

Texanol concentration to lower the MFFT.

Assess Drying Conditions: Low temperatures and high humidity can hinder proper film

formation.[7] Ensure your paint is tested under your target application conditions.

Quantitative Data
The following tables summarize the impact of varying Texanol concentrations on key paint

properties. Note that the exact values can be highly dependent on the specific paint

formulation, including the type of binder, pigments, and other additives.

Table 1: Effect of Texanol Concentration on Minimum Film Formation Temperature (MFFT)

Texanol Concentration (%
on latex solids)

MFFT of Acrylic Latex (°C)
MFFT of Vinyl Acetate
Copolymer Latex (°C)

0 21 18

2 12 8

4 5 2

6 <0 <0

8 <0 <0

Data adapted from supplier technical literature. This demonstrates that increasing Texanol
concentration significantly lowers the MFFT, allowing for proper film formation at lower

temperatures.

Table 2: Influence of Texanol Concentration on Scrub Resistance
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Texanol Concentration (%
on latex solids)

Scrub Resistance (Cycles
to Failure) - Styrene-
Acrylic

Scrub Resistance (Cycles
to Failure) - PVA-Acrylic

0 0 (Poor film formation) 250

2 200 450

4 550 700

6 800 950

8 1000 1100

Data adapted from supplier technical literature.[7] Higher Texanol concentrations lead to

improved film integrity and, consequently, better scrub resistance.

Table 3: Expected Trend of Texanol Concentration on Viscosity

Texanol Concentration
Low-Shear Viscosity (e.g.,
KU)

High-Shear Viscosity (e.g.,
ICI)

Low Baseline Baseline

Medium

May slightly increase or

decrease depending on

interaction with thickeners

Generally expected to

decrease slightly

High

May show a more significant

increase with associative

thickeners

May show a more significant

decrease

Disclaimer: This table illustrates a general trend. The actual impact of Texanol on viscosity is

highly dependent on the specific formulation, particularly the type and concentration of

rheology modifiers.

Experimental Protocols
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Below are detailed methodologies for key experiments to evaluate the rheological properties of

your paint formulations.

1. Measuring Rotational Viscosity (ASTM D7867)

Objective: To determine the apparent viscosity of the paint at different shear rates.

Apparatus: Rotational viscometer (e.g., Brookfield or similar), appropriate spindle, sample

container, and a constant temperature bath.

Methodology:

Sample Preparation: Ensure the paint sample is well-mixed and free of air bubbles. Bring

the sample to a constant temperature (e.g., 25°C) using the water bath.

Instrument Setup: Select a spindle and rotational speed that will give a torque reading

within the manufacturer's recommended range (typically 20-80% of the full scale).

Measurement: Immerse the spindle into the paint sample to the marked level. Allow the

temperature to equilibrate. Start the viscometer at the selected speed and allow the

reading to stabilize before recording the viscosity value.

Shear Rate Sweep: Repeat the measurement at a series of increasing and then

decreasing rotational speeds to evaluate the shear-thinning and thixotropic behavior of the

paint.

Data Reporting: Report the viscosity (in cP or KU), spindle number, rotational speed (in

rpm), and temperature for each measurement.

2. Assessing Leveling Properties (ASTM D4062)

Objective: To evaluate the ability of a paint film to flow out and obliterate brush marks.

Apparatus: Leveling test blade, sealed chart, and a set of plastic leveling standards.

Methodology:
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Sample Preparation: Pre-shear the paint sample according to the standard to simulate the

brushing process.

Film Application: Place the sealed chart on a flat surface. Apply a generous amount of the

pre-sheared paint in front of the leveling test blade.

Drawdown: Draw down the paint along the chart with the leveling test blade at a steady

rate to create a film with parallel ridges.

Drying: Allow the film to dry in a horizontal position.

Evaluation: View the dried film under a strong, oblique light source. Compare the

distinctness of the ridges and valleys to the plastic leveling standards.

Data Reporting: Report the leveling rating on a scale of 0 to 10, where 10 represents

perfect leveling (no visible ridges).[8]

3. Determining Sag Resistance (ASTM D4400)

Objective: To measure the tendency of a paint film to flow downwards on a vertical surface.

Apparatus: Multinotch applicator (Anti-Sag Meter), sealed chart, and a syringe for sample

application.

Methodology:

Sample Preparation: Pre-shear the paint sample as specified in the standard.

Film Application: Place the sealed chart on a flat surface. Apply a bead of paint along the

top of the chart.

Drawdown: Place the multinotch applicator at the top of the chart and draw down the paint

at a steady rate, creating a series of parallel stripes of increasing film thickness.

Vertical Placement: Immediately hang the chart in a vertical position with the stripes

horizontal.
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Drying and Evaluation: Allow the paint to dry. Observe the stripes to see which ones have

sagged and touched the stripe below. The sag resistance is reported as the thickest stripe

that did not sag.

Data Reporting: Report the Anti-Sag Index, which corresponds to the clearance of the

thickest stripe that did not sag.

Visualizations
Diagram 1: Troubleshooting Workflow for High Viscosity
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A flowchart for troubleshooting high paint viscosity.

Diagram 2: Experimental Workflow for Rheological Analysis
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Workflow for comprehensive rheological testing of paint.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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